BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Bromo(2H3)methane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of
Bromo(2H3)methane (CAS No: 1111-88-2), also known as bromomethane-d3 or deuterated
methyl bromide. This isotopically labeled compound is a valuable tool in mechanistic studies,
particularly in nuclear magnetic resonance (NMR) and mass spectrometry, where it serves as a
probe for introducing a deuterated methyl group.[1] The substitution of protium with deuterium
atoms imparts subtle but significant changes to the physicochemical properties of the molecule
compared to its non-deuterated counterpart, bromomethane (CHsBr).

Quantitative Physical Properties

The following table summarizes the key physical properties of Bromo(2H3)methane for easy

reference and comparison.
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Property Value Notes

Molecular Formula CBrDs3[1][2]

The molecular weight of the
Molecular Weight 97.915 g/mol [2] non-deuterated form is 94.939
g/mol .[3]

At 760 mmHg. This is slightly
Boiling Point 3.836 °C[2] higher than the boiling point of
bromomethane (3.56 °C).[4][5]

Very similar to the melting

Melting Point -94 °C[1][2] point of bromomethane (-93.6
°C).[4]

Density 1.682 g/cm3[1][2]

Vapor Pressure 1420 mmHg At 20 °C.[2]

Refractive Index 1.409[2]

Flash Point -34.699 °C[2]

Exact Mass 96.96064[2]

Typical purity for commercially

Isotopic Purity >99.5 atom % D available Bromo(2H3)methane.

[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
Bromo(2H3)methane are not extensively published. However, the methodologies employed
would be analogous to standard procedures for volatile organic compounds. Below are
generalized protocols for key measurements.

1. Determination of Boiling Point:

The boiling point of volatile compounds like Bromo(2H3)methane is typically determined using
a micro-boiling point apparatus.
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e Apparatus: A Thiele tube or a similar oil bath, a thermometer, a capillary tube sealed at one
end, and a small test tube.

e Procedure:

o

A small amount of the Bromo(2H3)methane sample is placed in the small test tube.

o The capillary tube is inverted and placed inside the test tube with the sample.

o The apparatus is heated gently in the oil bath.

o As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point. This occurs when the vapor pressure of the
substance equals the atmospheric pressure.

2. Determination of Melting Point:

The melting point is determined using a standard melting point apparatus.
o Apparatus: A melting point apparatus (e.g., a Mel-Temp), capillary tubes.
e Procedure:

o A small amount of solidified Bromo(2H3)methane (frozen using a cold bath, e.g., liquid
nitrogen or dry ice/acetone) is packed into a capillary tube.

o The capillary tube is placed in the melting point apparatus.
o The sample is heated at a slow, controlled rate.

o The temperature range over which the solid first begins to melt until it is completely liquid
is recorded as the melting point range.

3. Isotopic Purity Verification by Mass Spectrometry:
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Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method to confirm the
isotopic purity of deuterated compounds.

o Apparatus: A Gas Chromatograph coupled to a Mass Spectrometer.
e Procedure:
o Adilute solution of Bromo(2H3)methane in a suitable volatile solvent is prepared.

o The sample is injected into the GC, where it is vaporized and separated from any
impurities.

o The separated compound enters the mass spectrometer, where it is ionized.

o The mass-to-charge ratio of the molecular ions is measured. The presence of a prominent
peak corresponding to the molecular weight of CBrDs and the absence or very low
intensity of peaks corresponding to partially deuterated or non-deuterated bromomethane
confirms high isotopic purity.[1]

Visualized Experimental Workflow

The synthesis and quality control of Bromo(2H3)methane is a critical process for ensuring its
suitability for research applications. The following diagram illustrates a typical workflow for its
preparation and purity verification.
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Caption: Workflow for the synthesis and quality control of Bromo(2H3)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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